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Compound of Interest

Compound Name: Rubicordifolin

Cat. No.: B1247699 Get Quote

Disclaimer: This document provides guidance for the proper disposal of Rubicordifolin based

on its known cytotoxic properties. A specific Safety Data Sheet (SDS) for Rubicordifolin is not

readily available. Therefore, it must be handled as a potentially hazardous and cytotoxic

compound.[1][2][3] All procedures must be conducted in compliance with local, state, and

federal regulations, and in accordance with your institution's Environmental Health and Safety

(EHS) guidelines.

Rubicordifolin, a natural product isolated from the roots of Rubia cordifolia, has demonstrated

significant cytotoxic activity in vitro against various cancer cell lines.[2][3] Studies have shown

its efficacy against human nasopharynx carcinomas and lymphocytic leukemia cells,

establishing its potential as a hazardous substance that requires specialized handling and

disposal procedures to ensure laboratory and environmental safety.

Quantitative Data: Rubicordifolin Properties
The following table summarizes key quantitative data for Rubicordifolin.
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Property Data

IUPAC Name

Methyl 5-hydroxy-2-[(2R,3aR,4R)-7-hydroxy-4-

(2-hydroxypropan-2-yl)-2-methyl-6-oxo-2,3,3a,6-

tetrahydro-4H-benzo[h]pyrano[3,4,5-

de]benzopyran-2-yl]naphtho[1,2-b]furan-4-

carboxylate

CAS Number 849699-55-4

Chemical Formula C₃₃H₂₈O₉

Molar Mass 568.578 g·mol⁻¹

Appearance
Solid (Specific color not detailed in provided

results)

Known Biological Activity Cytotoxic against various cancer cell lines

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the essential steps for the safe disposal of Rubicordifolin and

associated waste materials in a laboratory setting. These procedures are based on general

guidelines for handling cytotoxic and hazardous research chemicals.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling Rubicordifolin, including a lab coat, safety

goggles, and two pairs of chemotherapy-grade nitrile gloves.

Work within a certified chemical fume hood to prevent inhalation of any dust or aerosols.

2. Waste Segregation and Collection:

Solid Waste:

Dispose of unused or expired pure Rubicordifolin, as well as any materials grossly

contaminated with it (e.g., weighing papers, spatulas, contaminated PPE), into a
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designated, puncture-proof, and clearly labeled cytotoxic waste container. This container

should have a secure lid and be colored and marked according to institutional and

regulatory standards, typically yellow with a purple lid or red.

Liquid Waste:

Collect all solutions containing Rubicordifolin in a dedicated, leak-proof, and shatter-

resistant hazardous waste container.

Do not mix Rubicordifolin waste with other chemical waste streams unless compatibility

has been confirmed.

Sharps Waste:

Any sharps (e.g., needles, glass pipettes, vials) contaminated with Rubicordifolin must

be disposed of in a designated cytotoxic sharps container. These containers are puncture-

proof and appropriately labeled for cytotoxic waste.

3. Labeling of Waste Containers:

All waste containers must be clearly labeled with the words "Hazardous Waste" and

"Cytotoxic".

The label must include:

The full chemical name: "Rubicordifolin".

The approximate concentration and quantity of the waste.

The date when waste was first added to the container (accumulation start date).

The name of the principal investigator and the laboratory location.

4. Storage of Waste:

Store sealed cytotoxic waste containers in a designated, secure area away from general

laboratory traffic.
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Ensure the storage area is well-ventilated and has secondary containment to manage

potential spills.

Do not allow waste to accumulate in the laboratory. Adhere to institutional limits on the

volume of hazardous waste stored in a lab.

5. Final Disposal:

Cytotoxic waste cannot be disposed of in regular trash or down the drain.

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Mandatory Visualization
The following diagram illustrates the logical workflow for the proper disposal of Rubicordifolin.
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Caption: Workflow for the safe disposal of cytotoxic Rubicordifolin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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